Cas no 18622-66-7 (2-[(4-Fluorophenyl)methyl]pent-4-enoic acid)

• Product Name: 2-[(4-Fluorophenyl)methyl]pent-4-enoic acid
• CAS No: 18622-66-7
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• CID: 5275638
• PubChem ID: 79421547
• Update Time: 2025-10-23

2-[(4-Fluorophenyl)methyl]pent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-FLUOROPHENYL)METHYL]PENT-4-ENOIC ACID
• 2-[(4-FLUOROPHENYL)METHYL]PENT-4-ENOICACID
• Benzenepropanoic acid, 4-fluoro-alpha-2-propen-1-yl-
• 2-[(4-Fluorophenyl)methyl]pent-4-enoic acid

• Inchi： 1S/C12H13FO2/c1-2-3-10(12(14)15)8-9-4-6-11(13)7-5-9/h2,4-7,10H,1,3,8H2,(H,14,15)
• InChI Key： XWAYSDLPICFZLT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(C(=O)O)CC=C

Computed Properties

• Exact Mass: 208.08995782g/mol
• Monoisotopic Mass: 208.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-[(4-Fluorophenyl)methyl]pent-4-enoic acid

Professional Introduction to 2-[(4-Fluorophenyl)methyl]pent-4-enoic Acid (CAS No. 18622-66-7)

2-[(4-Fluorophenyl)methyl]pent-4-enoic acid, with the chemical identifier CAS No. 18622-66-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its fluorinated aromatic ring and enone functional group, has garnered attention due to its potential applications in drug discovery and molecular recognition. The structural features of this compound make it a valuable scaffold for developing novel therapeutic agents, particularly in the areas of inflammation modulation and neuropharmacology.

The compound’s molecular structure consists of a pentenoic acid backbone substituted with a benzyl group linked to a fluorophenyl ring. The presence of the fluorine atom at the para position of the phenyl ring enhances its electronic properties, influencing both its reactivity and binding affinity towards biological targets. This feature is particularly advantageous in medicinal chemistry, as fluorine substitution often improves metabolic stability and pharmacokinetic profiles of drug candidates.

In recent years, there has been growing interest in the development of fluorinated compounds for their ability to modulate enzyme activity and receptor binding. The enone moiety in 2-[(4-fluorophenyl)methyl]pent-4-enoic acid provides a reactive site for further derivatization, allowing chemists to explore a wide range of structural variations. This flexibility has led to several innovative approaches in the synthesis of bioactive molecules.

One of the most compelling aspects of this compound is its potential role in modulating inflammatory pathways. Inflammatory processes are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. The fluorophenyl group is known to interact with various biological targets, making it an attractive moiety for designing molecules that can interfere with inflammatory cascades. Preclinical studies have suggested that derivatives of this compound may exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

Moreover, the enone group has been extensively studied for its ability to engage in hydrogen bonding interactions with biological targets. This property is crucial for designing high-affinity ligands that can selectively bind to specific proteins or enzymes. The combination of the fluorophenyl and enone groups in 2-[(4-fluorophenyl)methyl]pent-4-enoic acid creates a multifaceted scaffold that can be tailored for precise molecular recognition.

The synthesis of this compound involves multi-step organic reactions, including Friedel-Crafts alkylation followed by oxidation and functional group interconversion. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluorophenyl moiety efficiently. These synthetic strategies highlight the compound’s synthetic accessibility and its suitability for further structural optimization.

In the context of drug discovery, 2-[(4-fluorophenyl)methyl]pent-4-enoic acid serves as a versatile building block for generating libraries of compounds for high-throughput screening (HTS). Its structural features allow for rapid diversification while maintaining core pharmacological properties. Such libraries are instrumental in identifying lead compounds that can be further developed into clinical candidates.

The compound’s potential extends beyond inflammation modulation; it has also shown promise in neuropharmacological applications. Neurodegenerative diseases such as Alzheimer’s and Parkinson’s are characterized by aberrant protein aggregation and oxidative stress. The fluorine atom in this molecule enhances its ability to cross the blood-brain barrier, making it an attractive candidate for central nervous system (CNS) drug development. Preliminary studies have indicated that certain derivatives may inhibit proteasomal activity and reduce amyloid-beta aggregation, key pathological features associated with Alzheimer’s disease.

The role of fluorine in enhancing metabolic stability is another critical factor contributing to the appeal of this compound. In drug development, metabolic degradation can significantly reduce a drug’s bioavailability and efficacy. The presence of fluorine atoms often increases lipophilicity and resistance to enzymatic degradation, thereby improving pharmacokinetic profiles. This characteristic is particularly important for long-term therapeutic applications where sustained drug levels are essential.

In conclusion, 2-[(4-fluorophenyl)methyl]pent-4-enoic acid (CAS No. 18622-66-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the fluorophenyl group and enone moiety, make it a valuable scaffold for developing novel therapeutic agents targeting inflammation and neurodegenerative diseases. The compound’s synthetic accessibility and potential for structural diversification further enhance its significance in drug discovery efforts.